Pramoxine Hydrochloride Pramoxine Hydrochloride Pramoxine hydrochloride is an aromatic ether.
Pramocaine Hydrochloride is the hydrochloride salt form of pramoxine, a morpholine derivative with local anesthetic property. Pramocaine hydrochloride decreases the permeability of the neuronal membrane to sodium ions by reversibly binding to and inhibiting voltage-gated sodium channels. This results in stabilization of the membrane and, thereby inhibiting the ionic fluxes required for membrane depolarization, hence resulting in the failure to initiate a propagated action potential and subsequent conduction blockade.
PRAMOXINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1976 and has 5 approved indications.
See also: Hydrocortisone Acetate; Pramoxine Hydrochloride (component of).
Brand Name: Vulcanchem
CAS No.: 637-58-1
VCID: VC20765035
InChI: InChI=1S/C17H27NO3.ClH/c1-2-3-12-20-16-5-7-17(8-6-16)21-13-4-9-18-10-14-19-15-11-18;/h5-8H,2-4,9-15H2,1H3;1H
SMILES: Array
Molecular Formula: C17H28ClNO3
Molecular Weight: 329.9 g/mol

Pramoxine Hydrochloride

CAS No.: 637-58-1

Cat. No.: VC20765035

Molecular Formula: C17H28ClNO3

Molecular Weight: 329.9 g/mol

* For research use only. Not for human or veterinary use.

Pramoxine Hydrochloride - 637-58-1

Specification

Description Pramoxine hydrochloride is an aromatic ether.
Pramocaine Hydrochloride is the hydrochloride salt form of pramoxine, a morpholine derivative with local anesthetic property. Pramocaine hydrochloride decreases the permeability of the neuronal membrane to sodium ions by reversibly binding to and inhibiting voltage-gated sodium channels. This results in stabilization of the membrane and, thereby inhibiting the ionic fluxes required for membrane depolarization, hence resulting in the failure to initiate a propagated action potential and subsequent conduction blockade.
PRAMOXINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1976 and has 5 approved indications.
See also: Hydrocortisone Acetate; Pramoxine Hydrochloride (component of).
CAS No. 637-58-1
Molecular Formula C17H28ClNO3
Molecular Weight 329.9 g/mol
IUPAC Name 4-[3-(4-butoxyphenoxy)propyl]morpholine;hydrochloride
Standard InChI InChI=1S/C17H27NO3.ClH/c1-2-3-12-20-16-5-7-17(8-6-16)21-13-4-9-18-10-14-19-15-11-18;/h5-8H,2-4,9-15H2,1H3;1H
Standard InChI Key SYCBXBCPLUFJID-UHFFFAOYSA-N
Canonical SMILES CCCCOC1=CC=C(C=C1)OCCCN2CCOCC2.Cl
Colorform Crystals
Melting Point 181-183 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator